Cas no 1391766-44-1 (1-(5-broMobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(5-broMobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone
• CAS No: 1391766-44-1
• MF: C₁₀H₄BrF₃OS
• MW: 309.10237121582
• CID: 5169785
• PubChem ID: 71301975
• Update Time: 2025-05-21

1-(5-broMobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-broMobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone
• 1391766-44-1
• 1-(5-bromobenzothiophen-2-yl)-2,2,2-trifluoroethanone
• WLZ2976
• MXZMLIPWBWBXOI-UHFFFAOYSA-N

• Inchi： 1S/C10H4BrF3OS/c11-6-1-2-7-5(3-6)4-8(16-7)9(15)10(12,13)14/h1-4H
• InChI Key： MXZMLIPWBWBXOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C(F)(F)F)=O)S2

Computed Properties

• Exact Mass: 307.91183g/mol
• Monoisotopic Mass: 307.91183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-broMobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(5-Bromobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone (CAS 1391766-44-1): Properties, Applications, and Industry Relevance

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(5-bromobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone (CAS 1391766-44-1) has emerged as a compound of significant interest. This heterocyclic ketone derivative, characterized by its benzo[b]thiophene core and trifluoroacetyl functional group, is widely utilized in the synthesis of advanced intermediates for drug discovery and material science. Its unique structural features, including the 5-bromo substitution, enhance its reactivity and make it a versatile building block for cross-coupling reactions and catalysis.

The compound’s CAS number 1391766-44-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anticancer agents, aligning with current trends in targeted therapy development. The presence of both bromine and trifluoromethyl groups offers dual advantages: the former facilitates palladium-catalyzed couplings, while the latter improves metabolic stability in bioactive molecules—a critical factor in modern drug design optimization.

From a synthetic perspective, 1-(5-bromobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone demonstrates remarkable compatibility with microwave-assisted synthesis and flow chemistry, two cutting-edge techniques that dominate contemporary green chemistry discussions. These methods reduce reaction times and waste generation, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Analytical studies highlight its crystalline purity (>98% by HPLC), making it suitable for high-throughput screening (HTS) applications.

Beyond pharmaceuticals, this compound finds niche applications in organic electronics, where its electron-withdrawing trifluoroacetyl group contributes to tuning charge transport properties in semiconducting materials. Such versatility has spurred patent filings and publications, particularly in OLED and photovoltaic research. Safety data sheets (SDS) confirm its compliance with standard handling protocols, though users should adhere to laboratory best practices for halogenated compounds.

As the demand for tailored heterocycles surges, CAS 1391766-44-1 exemplifies how structural modifications drive innovation. Its integration into AI-driven molecular design platforms further underscores its relevance, as computational models increasingly predict its utility in fragment-based drug discovery. With ongoing studies exploring its bioconjugation potential, this compound remains at the forefront of interdisciplinary research.

In summary, 1-(5-bromobenzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone represents a convergence of synthetic accessibility, functional diversity, and industrial applicability. Its alignment with trending research themes—such as fluorine chemistry, catalysis, and sustainability—ensures continued attention from chemists and material scientists alike. For suppliers and researchers, understanding its structure-activity relationships (SAR) is key to unlocking its full potential in next-generation applications.